3,6-Difluoro-4-(trifluoromethyl)pyridin-2-amine

• IUPAC Name: 3,6-difluoro-4-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C6H3F5N2/c7-3-1-2(6(9,10)11)4(8)5(12)13-3/h1H,(H2,12,13)
• InChI Key: GJYDRBORZUFFEB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(N=C1F)N)F)C(F)(F)F
• Molecular Formula: C6H3F5N2
• DSSTOX Substance ID: DTXSID40382312
• Molecular Weight: 198.09 g/mol
• CAS No.: 675602-89-8

Description

3,6-Difluoro-4-(trifluoromethyl)pyridin-2-amine (DFPTA) is a versatile and important chemical compound used in a variety of scientific research applications. It is a colorless, odorless, and water-soluble compound that has been widely studied due to its unique properties. DFPTA is a promising compound for use in various fields, such as drug discovery, biochemistry, and pharmaceutical research.

Scientific Research Applications

Synthesis of Trifluoromethylated Analogues

3,6-Difluoro-4-(trifluoromethyl)pyridin-2-amine is used in the synthesis of trifluoromethylated analogues of 4,5‐dihydroorotic acid. These analogues, including their esters, have been synthesized in both racemic and enantiopure forms. This process involves an interesting intramolecular interaction between the fluorine atom of the CF3 group and the carbon atom of the ester group (Sukach et al., 2015).

Synthesis of Poly-Substituted Pyridines

The compound has been employed in creating poly-substituted pyridines, which is a significant supplement to pyridine synthesis. This process is achieved through a domino process under metal-free conditions, highlighting its efficiency and novelty (Chen et al., 2010).

Anticancer Agent Synthesis

It has been utilized in preparing novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives. These compounds demonstrated promising bioactivity against various cancer cell lines, including lung, breast, prostate, and cervical cancers (Chavva et al., 2013).

Direct Metalation and Functionalization

The compound shows potential in selective metalation and subsequent functionalization, either at the 3- or 6-position. This flexibility in functionalization opens doors to a variety of applications in organic synthesis (Schlosser & Marull, 2003).

Interaction with Sodium and Potassium Amides

Studying its interaction with sodium or potassium amide in liquid ammonia, the compound undergoes nucleophile addition, leading to various pyridine-2-amines. This interaction is important for understanding its reactivity and potential applications (Gurskaya et al., 2012).

Synthesis of Novel Pyridine Derivatives

It serves as a key intermediate in synthesizing novel pyridine derivatives with varying heterocyclic rings. This synthesis aims to explore the additive effect of these rings towards tumor cell lines, demonstrating its potential in drug discovery (Hafez & El-Gazzar, 2020).

Mechanism of Action

Target of Action

Trifluoromethylpyridines, a class of compounds to which this molecule belongs, are known to be used in the synthesis of various agrochemical and pharmaceutical ingredients .

Mode of Action

It’s worth noting that trifluoromethylpyridines are often used in suzuki–miyaura cross-coupling reactions , a type of reaction that forms carbon-carbon bonds and is widely used in organic chemistry .

Biochemical Pathways

Compounds containing the trifluoromethyl group have been used in the synthesis of various agrochemicals and pharmaceuticals , suggesting that they may interact with a wide range of biochemical pathways.

Pharmacokinetics

The presence of fluorine atoms in organic compounds can significantly influence their pharmacokinetic properties, often enhancing their metabolic stability and improving their ability to penetrate biological membranes .

Result of Action

It’s worth noting that trifluoromethylpyridines and their derivatives have been used in the protection of crops from pests and in the development of various pharmaceutical and veterinary products .

Action Environment

The presence of fluorine atoms in organic compounds can enhance their environmental stability, as fluorine-carbon bonds are among the strongest in organic chemistry .

Safety and Hazards

3,6-Difluoro-4-(trifluoromethyl)pyridin-2-amine is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is also a flammable liquid and vapour.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future. Currently, the major use of TFMP derivatives is in the protection of crops from pests. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.

Biochemical Analysis

Biochemical Properties

3,6-Difluoro-4-(trifluoromethyl)pyridin-2-amine plays a significant role in various biochemical reactions. It is known to interact with several enzymes and proteins, influencing their activity and function. For instance, this compound can act as a reactant in the preparation of aminopyridines through amination reactions . Additionally, it serves as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium . These interactions highlight the compound’s versatility in biochemical processes.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the respiratory system, as indicated by its classification as a respiratory system target organ . The compound’s impact on cellular processes underscores its potential in therapeutic and research applications.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression and cellular function. The compound’s ability to act as a catalytic ligand in palladium-catalyzed reactions suggests that it may influence enzyme activity through coordination with metal centers. These molecular interactions are crucial for understanding the compound’s mechanism of action.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, while higher doses could lead to toxicity or adverse effects. For instance, it has been classified as an acute toxic compound , indicating potential risks at elevated concentrations. Studying dosage effects is crucial for determining safe and effective usage in preclinical studies.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound may interact with specific transporters or binding proteins that facilitate its movement across cellular membranes. Its localization and accumulation in different tissues can affect its efficacy and toxicity . Understanding these aspects is vital for developing targeted delivery strategies.

Subcellular Localization

The subcellular localization of this compound can influence its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. These localization patterns are important for its interaction with cellular machinery and subsequent biological effects . Investigating subcellular localization provides insights into the compound’s mode of action.